Cas no 140411-19-4 (Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)-)

• Product Name: Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)-
• CAS No: 140411-19-4
• MF: C₁₇H₂₈N₂O
• MW: 276.417024612427
• MDL: MFCD31923242
• CID: 1298076
• PubChem ID: 15490035
• Update Time: 2025-05-26

Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)-
• 1-tert-butyl-3-[2,6-di(propan-2-yl)phenyl]urea
• 1-[2,6-bis(propan-2-yl)phenyl]-3-tert-butylurea
• 140411-19-4
• 1-(tert-Butyl)-3-(2,6-diisopropylphenyl)urea
• N-tert-Butyl-N'-[2,6-di(propan-2-yl)phenyl]urea
• DTXSID90573258
• AKOS017237724

• MDL： MFCD31923242
• Inchi： 1S/C17H28N2O/c1-11(2)13-9-8-10-14(12(3)4)15(13)18-16(20)19-17(5,6)7/h8-12H,1-7H3,(H2,18,19,20)
• InChI Key： MMWHJSBSKFLYSN-UHFFFAOYSA-N
• SMILES： O=C(NC(C)(C)C)NC1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 276.22034
• Monoisotopic Mass: 276.220163521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13

Additional information on Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)-

Recent Advances in the Study of Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)- (CAS: 140411-19-4)

The compound Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)- (CAS: 140411-19-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique urea derivative structure with isopropyl and tert-butyl substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of investigation has been the compound's role as a potential modulator of protein-protein interactions (PPIs). PPIs are critical in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and neurodegenerative disorders. Researchers have synthesized and evaluated Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)- for its ability to disrupt specific PPIs, with preliminary results indicating high binding affinity and selectivity for certain target proteins. These findings suggest its utility as a scaffold for developing novel PPI inhibitors.

In addition to its PPI modulation capabilities, recent studies have explored the compound's pharmacokinetic properties. Advanced analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to assess its stability, solubility, and metabolic profile. These studies have revealed that the compound exhibits favorable drug-like properties, such as moderate solubility in aqueous solutions and reasonable metabolic stability, making it a viable candidate for further preclinical development.

Another noteworthy aspect of the research on Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)- is its potential application in the treatment of inflammatory diseases. In vitro and in vivo studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by modulating key signaling pathways. These anti-inflammatory effects, coupled with its low cytotoxicity, highlight its potential as a therapeutic agent for conditions like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the optimization of this compound for clinical use. Researchers are currently investigating strategies to improve its bioavailability and reduce potential off-target effects. Structural modifications, such as the introduction of additional functional groups, are being explored to enhance its pharmacological profile. Furthermore, computational modeling and molecular dynamics simulations are being utilized to gain deeper insights into its binding mechanisms and interactions with biological targets.

In conclusion, Urea, N-[2,6-bis(1-methylethyl)phenyl]-N'-(1,1-dimethylethyl)- (CAS: 140411-19-4) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable subject of ongoing research. Future studies will likely focus on further elucidating its mechanisms of action, optimizing its therapeutic potential, and advancing it through the drug development pipeline. The continued exploration of this compound underscores the importance of urea derivatives in modern medicinal chemistry and their potential to address unmet medical needs.